Cas no 1356109-84-6 (tert-Butyl 3-(4-nitropyridin-2-yl)azetidine-1-carboxylate)

• Product Name: tert-Butyl 3-(4-nitropyridin-2-yl)azetidine-1-carboxylate
• CAS No: 1356109-84-6
• MF: C₁₃H₁₇N₃O₄
• MW: 279.291783094406
• MDL: MFCD20528779
• CID: 1029995
• PubChem ID: 71304641
• Update Time: 2025-10-28

tert-Butyl 3-(4-nitropyridin-2-yl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-(4-nitropyridin-2-yl)azetidine-1-carboxylate
• tert-Butyl3-(4-nitropyridin-2-yl)azetidine-1-carboxylate
• AKOS016845664
• DTXSID80745321
• SB51869
• 1356109-84-6

• MDL： MFCD20528779
• Inchi： 1S/C13H17N3O4/c1-13(2,3)20-12(17)15-7-9(8-15)11-6-10(16(18)19)4-5-14-11/h4-6,9H,7-8H2,1-3H3
• InChI Key： MOJAVDMYNBAWEP-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C2C=C(C=CN=2)[N+](=O)[O-])C1)=O

Computed Properties

• Exact Mass: 279.12190603g/mol
• Monoisotopic Mass: 279.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 88.2Ų

Additional information on tert-Butyl 3-(4-nitropyridin-2-yl)azetidine-1-carboxylate

tert-Butyl 3-(4-nitropyridin-2-yl)azetidine-1-carboxylate (CAS No. 1356109-84-6): An Overview of Its Structure, Synthesis, and Applications

tert-Butyl 3-(4-nitropyridin-2-yl)azetidine-1-carboxylate (CAS No. 1356109-84-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure and functional groups, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular formula of tert-Butyl 3-(4-nitropyridin-2-yl)azetidine-1-carboxylate is C₁₅H₁₉N₃O₄, and its molecular weight is approximately 305.32 g/mol. The compound features a tert-butyl group attached to an azetidine ring, which is further substituted with a 4-nitropyridine moiety. This intricate structure imparts unique chemical and biological properties to the molecule, making it a valuable candidate for further investigation.

The synthesis of tert-Butyl 3-(4-nitropyridin-2-yl)azetidine-1-carboxylate involves several steps, each requiring precise control over reaction conditions to ensure high yield and purity. One common synthetic route involves the reaction of tert-butyl azetidine-1-carboxylate with 4-nitropyridine-2-carbaldehyde, followed by a reductive amination step to form the final product. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly processes, reducing the overall cost and environmental impact of production.

In terms of its biological activity, tert-Butyl 3-(4-nitropyridin-2-yl)azetidine-1-carboxylate has been studied for its potential as a modulator of various biological pathways. Research has shown that this compound can interact with specific receptors and enzymes, making it a promising lead for the development of new drugs targeting neurological disorders, cancer, and inflammatory diseases. For instance, studies have demonstrated that the compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines.

The pharmacokinetic properties of tert-Butyl 3-(4-nitropyridin-2-yl)azetidine-1-carboxylate have also been investigated to assess its suitability as a therapeutic agent. Preliminary data indicate that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, suggesting that it can be effectively delivered to target tissues with minimal side effects. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In addition to its therapeutic potential, tert-Butyl 3-(4-nitropyridin-2-yl)azetidine-1-carboxylate has found applications in other areas of research. For example, it has been used as a probe in biochemical assays to study protein-protein interactions and enzyme kinetics. The compound's ability to selectively bind to specific targets makes it a valuable tool for understanding complex biological processes at the molecular level.

The future prospects for tert-Butyl 3-(4-nitropyridin-2-yl)azetidine-1-carboxylate are promising. Ongoing research is focused on optimizing its structure to enhance its potency and selectivity while minimizing potential side effects. Additionally, efforts are being made to develop novel delivery systems that can improve the bioavailability and therapeutic index of the compound.

In conclusion, tert-Butyl 3-(4-nitropyridin-2-yl)azetidine-1-carboxylate (CAS No. 1356109-84-6) is a multifaceted compound with significant potential in both research and clinical applications. Its unique chemical structure and biological activity make it an exciting candidate for further exploration in the fields of medicinal chemistry and pharmaceutical science.